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Compound of Interest

Compound Name: 2-Chloro-7-methylquinoxaline

Cat. No.: B1349095

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of specialized chemical compounds are paramount. This guide provides essential
safety and logistical information for the proper disposal of 2-Chloro-7-methylquinoxaline,
ensuring compliance and laboratory safety. The following procedures are based on available
safety data for the compound and its structural analogs.

Key Safety and Hazard Information

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Data

A summary of the known physical and chemical properties of 2-Chloro-7-methylquinoxaline
is presented below.
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Property Value Source

CAS Number 90272-84-7 LookChem
Molecular Formula C9H7CIN2 LookChem
Molecular Weight 178.62 g/mol Parchem

Boiling Point 272.5°C at 760 mmHg LookChem
Density 1.292 g/cm3 LookChem
Flash Point 144.8°C LookChem

Experimental Protocols: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of 2-Chloro-7-
methylquinoxaline.

1. Personal Protective Equipment (PPE) and Ventilation:

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

o Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[1]

» Ventilation: All handling and preparation for disposal should be performed in a well-ventilated
area, preferably within a chemical fume hood.[1]

2. Waste Segregation and Collection:

¢ Solid Waste: Collect solid 2-Chloro-7-methylquinoxaline waste, including contaminated
items like weighing paper and pipette tips, in a dedicated, clearly labeled, and sealed
container.[1]

» Liquid Waste: Solutions containing 2-Chloro-7-methylquinoxaline should be collected in a
separate, labeled, and sealed container. Do not mix with other solvent waste streams unless
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compatibility has been confirmed.[1]
3. Labeling of Waste Containers:

» All waste containers must be clearly and securely labeled with "Hazardous Waste," the full
chemical name "2-Chloro-7-methylquinoxaline,” and a list of any other components in the
waste mixture.[1]

4. Storage of Waste Pending Disposal:

» Store waste containers in a designated, secure, and well-ventilated hazardous waste
accumulation area.

e Ensure containers are kept tightly closed and are not leaking.
5. Final Disposal:

e The primary and recommended method for the disposal of 2-Chloro-7-methylquinoxaline is
through a licensed and approved hazardous waste disposal facility.[1]

» High-temperature incineration at an approved facility is a common and appropriate method
for chlorinated, nitrogen-containing organic compounds.[1]

» Under no circumstances should this chemical be released into the environment or disposed
of down standard laboratory drains.[1]

Visualization of Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 2-Chloro-7-
methylquinoxaline.
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Start: Handling 2-Chloro-7-methylquinoxaline
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Caption: Disposal Workflow for 2-Chloro-7-methylquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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